3-[(3R*,4S*)-1-[3-(2-methylphenyl)propanoyl]-4-(4-methylpiperazin-1-yl)piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[(3R,4S)-1-[3-(2-methylphenyl)propanoyl]-4-(4-methylpiperazin-1-yl)piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C23H35N3O3/c1-18-5-3-4-6-19(18)7-9-22(27)26-12-11-21(20(17-26)8-10-23(28)29)25-15-13-24(2)14-16-25/h3-6,20-21H,7-17H2,1-2H3,(H,28,29)/t20-,21+/m1/s1
• InChI Key: QLNCLEKMFDIIJE-RTWAWAEBSA-N
• Canonical SMILES: CC1=CC=CC=C1CCC(=O)N2CCC(C(C2)CCC(=O)O)N3CCN(CC3)C
• Isomeric SMILES: CC1=CC=CC=C1CCC(=O)N2CC[C@@H]([C@@H](C2)CCC(=O)O)N3CCN(CC3)C
• Molecular Formula: C23H35N3O3
• Molecular Weight: 401.5 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like the one often involves multi-step synthetic routes, starting from simpler precursors and employing various coupling reactions, functional group transformations, and chiral synthesis techniques. For example, Kamiński et al. (2016) described the synthesis of piperazinamides of 3-methyl- and 3,3-dimethyl-(2,5-dioxopyrrolidin-1-yl)propanoic or butanoic acids, which share some structural features with the target compound, through a coupling reaction in the presence of N,N-carbonyldiimidazole reagent (Kamiński et al., 2016).

Molecular Structure Analysis

The molecular structure of such compounds can be elucidated using techniques like X-ray crystallography, NMR, and mass spectrometry. The chiral centers present in the compound indicate its stereochemical complexity, which significantly influences its biological activity and interactions. For instance, Peeters et al. (1994) provided insights into the absolute configurations of similar chiral piperidine derivatives using X-ray diffraction (Peeters et al., 1994).